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Compound Name: 3-Phenylpyridine-4-carbaldehyde

Cat. No.: B3222734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenylpyridine-4-carbaldehyde is a versatile bifunctional molecule incorporating both a

pyridine and a phenyl ring, along with a reactive aldehyde group. This unique structural

arrangement makes it a valuable building block in organic synthesis, particularly for the

construction of diverse heterocyclic scaffolds and other complex organic molecules. The

presence of the nitrogen atom in the pyridine ring influences the reactivity of the aldehyde and

provides a site for potential coordination or further functionalization. This document provides an

overview of the key applications of 3-phenylpyridine-4-carbaldehyde in organic synthesis,

complete with experimental protocols and data presented for clarity and reproducibility.

Key Applications and Synthetic Utility
The aldehyde functionality of 3-phenylpyridine-4-carbaldehyde serves as a key handle for a

variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Its utility is

demonstrated in several classical and modern synthetic transformations, including

Knoevenagel condensations, Wittig reactions, and the synthesis of chalcones and pyrimidine

derivatives.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3222734?utm_src=pdf-interest
https://www.benchchem.com/product/b3222734?utm_src=pdf-body
https://www.benchchem.com/product/b3222734?utm_src=pdf-body
https://www.benchchem.com/product/b3222734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3222734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Knoevenagel condensation is a powerful method for forming carbon-carbon double bonds

by reacting an aldehyde or ketone with an active methylene compound. 3-Phenylpyridine-4-
carbaldehyde readily participates in this reaction, leading to the formation of electron-deficient

alkenes which are valuable intermediates in medicinal chemistry.

General Reaction Scheme:
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Substituted Alkene
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Active Methylene
Compound (e.g., Malononitrile,

Ethyl Cyanoacetate)
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Figure 1: General scheme for the Knoevenagel condensation of 3-phenylpyridine-4-
carbaldehyde.

Experimental Protocol: Catalyst-Free Knoevenagel Condensation

A study on the Knoevenagel condensation of various pyridinecarbaldehydes with active

methylene compounds has demonstrated a facile, catalyst-free approach in an environmentally

benign solvent system.[1]

Reaction Setup: To a solution of 3-phenylpyridine-4-carbaldehyde (1 mmol) in a 1:1

mixture of ethanol and water (10 mL), an equimolar amount of the active methylene

compound (e.g., malononitrile, 1 mmol) is added.

Reaction Conditions: The reaction mixture is stirred at room temperature.

Work-up: The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the product often precipitates out of the solution and can be isolated by

simple filtration. If the product does not precipitate, the reaction mixture is concentrated

under reduced pressure, and the residue is purified by column chromatography.
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Quantitative Data:

While specific yield data for the 3-phenylpyridine-4-carbaldehyde is not provided in the

searched literature, related pyridinecarbaldehydes in catalyst-free Knoevenagel condensations

with malononitrile have been reported to give high yields.[1]

Aldehyde
Active
Methylene
Compound

Conditions Yield (%) Reference

Pyridine-4-

carbaldehyde
Malononitrile

H₂O:EtOH (1:1),

RT, 30 min
95 [1]

Pyridine-3-

carbaldehyde
Malononitrile

H₂O:EtOH (1:1),

RT, 45 min
92 [1]

Pyridine-2-

carbaldehyde
Malononitrile

H₂O:EtOH (1:1),

RT, 60 min
90 [1]

Synthesis of Chalcones
Chalcones, or 1,3-diaryl-2-propen-1-ones, are important precursors for flavonoids and other

biologically active molecules. They are typically synthesized via a Claisen-Schmidt

condensation between an aromatic aldehyde and an acetophenone. 3-Phenylpyridine-4-
carbaldehyde can be employed as the aromatic aldehyde component in this reaction.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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